![molecular formula C15H17NO3S2 B7632874 N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide](/img/structure/B7632874.png)
N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide
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Overview
Description
N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide, also known as MPTC, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MPTC belongs to the class of sulfonamide compounds and has been shown to exhibit anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide involves its interaction with various cellular pathways. This compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of immune and inflammatory responses. This compound has also been found to inhibit the Akt/mTOR pathway, which plays a crucial role in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the activity of various enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent anti-inflammatory and anti-cancer properties. However, this compound has some limitations as well. It is not very water-soluble, which can make it difficult to administer in vivo. Additionally, more studies are needed to determine the optimal dosing and administration of this compound.
Future Directions
There are several future directions for the study of N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide. One potential direction is the investigation of its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Another direction is the exploration of its potential as a chemotherapeutic agent for various types of cancer. Additionally, more studies are needed to determine the optimal dosing and administration of this compound in vivo.
Synthesis Methods
The synthesis of N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide involves a multi-step process that starts with the reaction of 4-methylbenzenesulfonyl chloride with 2-aminothiophene to form 2-(4-methylphenylsulfonyl)thiophene. This intermediate product is then treated with 2-(bromomethyl)propan-1-ol to form this compound.
Scientific Research Applications
N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
properties
IUPAC Name |
N-[1-(4-methylphenyl)sulfonylpropan-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S2/c1-11-5-7-13(8-6-11)21(18,19)10-12(2)16-15(17)14-4-3-9-20-14/h3-9,12H,10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BABWWTRGQWUHAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC(C)NC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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